(Oxiran-2-yl)methyl 5-phenylpenta-2,4-dienoate

• CAS No.: 82721-08-2
• Molecular Formula: C14H14O3
• Molecular Weight: 230.26 g/mol
• IUPAC Name: oxiran-2-ylmethyl 5-phenylpenta-2,4-dienoate
• InChI: InChI=1S/C14H14O3/c15-14(17-11-13-10-16-13)9-5-4-8-12-6-2-1-3-7-12/h1-9,13H,10-11H2
• InChI Key: DTOBMOSGTHNELI-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)COC(=O)C=CC=CC2=CC=CC=C2

Description

(Oxiran-2-yl)methyl 5-phenylpenta-2,4-dienoate is a useful research compound. Its molecular formula is C14H14O3 and its molecular weight is 230.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 9.0 g of cinnamylideneacetic acid (manufactured by Lancaster) were added 3.5 g of tetraethylammonium bromide (manufactured by Wako Pure Chemical) and 100 ml of epichlorohydrin (manufactured by Wako Pure Chemical), the mixture was heated to reflux at 110° C. for 3 hours, 50 ml of distilled water was added thereto and an organic layer was separated and concentrated in vacuo at 80° C. to give 17.3 g of glycidyl cinnamylideneacetate. An epoxy equivalent of this glycidyl cinnamylideneacetate was 444.3.